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Compound of Interest

4-Methoxycyclohexane-1-sulfonyl
Compound Name:

chloride
CAS No.: 1565980-23-5
Cat. No.: B2838336

Get Quote

\ J

Document Control:
o Compound: 4-Methoxycyclohexane-1-sulfonyl chloride[1][2]
e CAS Registry Number: 1565980-23-5[2]

e Version: 1.0 (Technical Advisory)

Part 1: Executive Technical Summary

In drug discovery, 4-Methoxycyclohexane-1-sulfonyl chloride serves as a critical aliphatic
sulfonylating reagent. Unlike its aromatic counterparts (e.g., tosyl chloride), this cyclohexane
derivative introduces a non-planar, lipophilic, yet polar-modulated motif essential for optimizing
the metabolic stability and solubility profiles of lead compounds.

However, its handling requires a nuanced understanding of aliphatic sulfonyl chloride instability.
While often classified with standard GHS warnings, this compound possesses a "latent”
corrosivity hazard: upon contact with ambient moisture, it hydrolyzes to release hydrochloric
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acid (HCI) and the corresponding sulfonic acid. This guide bridges the gap between the Safety
Data Sheet (SDS) and the practical realities of the laboratory bench.

Compound Identity & Physicochemical Profile[1][2][3][4]

[51[6]
Property Data / Specification
CAS Number 1565980-23-5
IUPAC Name 4-Methoxycyclohexane-1-sulfonyl chloride
Molecular Formula C7H13CIOsS
Molecular Weight 212.69 g/mol
SMILES COCI1CCC(S(=0)(=0)Chcc1

) Solid or Viscous Oil (Lot dependent; low melting
Physical State

point anticipated)

Soluble in DCM, THF, EtOAc; Reacts violently

Solubilit
Y with Water/Alcohols

Part 2: Hazard Architecture & Safety Logic
The "Hidden" Hazard: Hydrolytic Instability

While specific vendor SDSs may classify this compound primarily as Harmful if Swallowed
(H302) or an Irritant (H315/H319), seasoned chemists must treat it as Corrosive (H314) due to
its functional group behavior.

The Mechanism of Hazard:
 Inhalation Risk: Opening a bottle stored improperly can release a "puff* of HCI gas.

e Pressure Buildup: Storage containers may pressurize over time if moisture ingress occurs.

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale

Standard safety glasses are

ocul Chemical Splash Goggles + insufficient against corrosive
cular
Face Shield mist or violent hydrolysis
splashes.
Sulfonyl chlorides penetrate
Double Nitrile Gloves (Outer: 8  thin nitrile; double gloving
Dermal ) ) o
mil) provides a "sacrificial" outer
layer.
) Fume Hood (Face velocity > Essential to capture HCI off-
Respiratory ]
100 fpm) gassing.

Part 3: Operational Protocols
Protocol A: The "Dry Chain" Handling (Storage to
Reaction)

Objective: Transfer reagent without hydrolysis or contamination.

» Equilibration: Remove the container from cold storage (2—8°C) and place it in a desiccator.
Allow it to warm to room temperature before opening.

o Why? Opening a cold bottle condenses atmospheric moisture inside, accelerating
degradation.

 Inert Weighing:
o Flush the weighing vessel with Nitrogen (

) or Argon (

).

o Use a wide-mouth glass spatula (avoid metal if possible to prevent catalytic
decomposition).
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o Critical Step: Do not return excess reagent to the stock bottle.

e Solvent Selection: Dissolve immediately in anhydrous solvent (DCM or THF).

o Validation: The solution should remain clear. Cloudiness indicates hydrolysis (formation of

insoluble sulfonic acid or HCI salts).

Protocol B: Reaction Setup (Schotten-Baumann
Conditions)

Context: Synthesizing a sulfonamide from an amine.

o Base Scavenger: Always employ a non-nucleophilic base (e.g., DIPEA, Pyridine) or an

inorganic base (

) in excess (1.2 — 2.0 equiv).

o Why? The reaction generates HCI.[3][4] Unneutralized acid will protonate the amine

nucleophile, stalling the reaction.
o Temperature Control: Add the sulfonyl chloride solution dropwise at 0°C.

o Exotherm Control: The sulfonylation is exothermic. High temperatures promote side

reactions (hydrolysis).
e Monitoring: Monitor by TLC or LCMS.

o Note: The sulfonyl chloride is unstable on many LCMS columns (hydrolyzes to acid).
Monitor the disappearance of the amine instead.

Protocol C: Quenching & Waste Disposal

The "Controlled Hydrolysis" System: Never dump unreacted sulfonyl chloride directly into an
agueous waste drum. It can form a "delayed bomb" or geyser.

e Cool: Place reaction vessel in an ice bath.

 Dilute: Add a sacrificial nucleophile (e.g., 10% aqueous ammonium hydroxide or saturated
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) dropwise.

o Chemistry: Converts residual R-SO2Cl to the sulfonamide (stable) or sulfonate salt (water-
soluble).

 Verify: Stir for 30 minutes. Check pH to ensure neutrality/basicity.

Part 4: Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling spills or exposure, utilizing the
DOT language for clarity.
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INCIDENT DETECTED

Identify Incident Type

Material Release \Human Contact

Small Spill (<10 mL) Personnel Exposure

:

Evacuate Area &
Ventilate (Hood Sash Down)

Skin Contact Eye Contact

PPE Donned Remove Clothing /Hold Eyelids Open
Cover with Dry Sand Flush with Water
or Vermiculite (15+ Minutes)
Slow Addition
Treat with weak base Seek Immediate
(Sat. NaHCO?3) Medical Attention

Collect as Hazardous

Chemical Waste
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Caption: Decision matrix for immediate response to 4-Methoxycyclohexane-1-sulfonyl
chloride incidents.[2][5][6][7][8]

Part 5: References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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